Cas no 599-89-3 ((4-chlorophenyl) 4-methylbenzenesulfonate)

• Product Name: (4-chlorophenyl) 4-methylbenzenesulfonate
• CAS No: 599-89-3
• MF: C₁₃H₁₁ClO₃S
• MW: 282.742641687393
• CID: 1622689
• PubChem ID: 221507
• Update Time: 2025-11-01

(4-chlorophenyl) 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl) 4-methylbenzenesulfonate
• NSC6174
• p-Chlorophenyl-p-toluenesulfonate
• AC1L5ADA
• 4-chlorophenyl p-toluenesulfonate
• 4-chlorophenyl tosylate
• CTK5B0799
• 4-Chloro-(4-methylphenylsulfonyloxy)benzene
• AC1Q3RHT
• 4-chlorophenol tosylate
• AE-848/33607029
• toluene-4-sulfonic acid 4-chlorophenyl ester
• 4-chlorophenyltosylate
• 4-chlorophenyl 4-methylbenzenesulfonate
• NSC6174; p-Chlorophenyl-p-toluenesulfonate; AC1L5ADA; 4-chlorophenyl p-toluenesulfonate; 4-chlorophenyl tosylate; CTK5B0799; 4-Chloro-(4-methylphenylsulfonyloxy)benzene; AC1Q3RHT; 4-chlorophenol tosylate; AE-848/33607029; toluene-4-sulfonic acid 4-chlorophenyl ester; 4-chlorophenyltosylate; 4-chlorophenyl 4-methylbenzenesulfonate;
• 4-chlorophenyl 4-toluenesulfonate
• 4-chlorophenyl 4-methylbenzene-1-sulfonate
• SCHEMBL9870770
• EN300-7351097
• Z45513535
• 599-89-3
• DTXSID30278119
• NSC-6174
• AKOS001044826

• Inchi： 1S/C13H11ClO3S/c1-10-2-8-13(9-3-10)18(15,16)17-12-6-4-11(14)5-7-12/h2-9H,1H3
• InChI Key： PPRVVAPBLOBOSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 282.01183
• Monoisotopic Mass: 282.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.337
• Boiling Point: 415.6°C at 760 mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.591
• PSA: 43.37
• LogP: 4.49690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on (4-chlorophenyl) 4-methylbenzenesulfonate

Introduction to (4-chlorophenyl) 4-methylbenzenesulfonate (CAS No. 599-89-3)

(4-chlorophenyl) 4-methylbenzenesulfonate, identified by its Chemical Abstracts Service number CAS No. 599-89-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a sulfonate group and a chlorinated aromatic ring, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in drug development.

The molecular structure of (4-chlorophenyl) 4-methylbenzenesulfonate consists of a benzene ring substituted with a chloro group at the 4-position and a methyl group at the 4-position of the benzenesulfonate moiety. This specific arrangement imparts unique chemical properties that make it valuable in various chemical transformations. The presence of the sulfonate group enhances its solubility in polar solvents, making it a convenient intermediate in reactions requiring aqueous conditions.

In recent years, researchers have been exploring the reactivity of (4-chlorophenyl) 4-methylbenzenesulfonate in cross-coupling reactions, particularly palladium-catalyzed processes. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of biologically active compounds. The chloro and methyl substituents on the aromatic ring facilitate various coupling reactions, such as Suzuki-Miyaura and Heck couplings, enabling the formation of carbon-carbon bonds with high precision.

Moreover, the sulfonate group in (4-chlorophenyl) 4-methylbenzenesulfonate serves as a leaving group in nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where it can be employed to introduce diverse functional groups into a molecule. Such modifications are essential for optimizing pharmacokinetic properties and enhancing biological activity. For instance, researchers have utilized this compound as an intermediate in the synthesis of sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties.

Recent advancements in computational chemistry have also highlighted the potential of (4-chlorophenyl) 4-methylbenzenesulfonate as a scaffold for drug discovery. Molecular modeling studies indicate that its structure can be modified to target specific biological pathways. By leveraging computational tools, scientists can predict how different substituents might affect the compound's interactions with biological targets. This approach has led to the identification of novel compounds with improved therapeutic profiles.

The pharmaceutical industry has shown particular interest in derivatives of (4-chlorophenyl) 4-methylbenzenesulfonate due to their potential applications in treating neurological disorders. Preliminary studies suggest that certain sulfonamide analogs derived from this compound exhibit neuroprotective effects. These findings are encouraging and warrant further investigation into their mechanisms of action and potential clinical applications.

In addition to its pharmaceutical applications, (4-chlorophenyl) 4-methylbenzenesulfonate plays a crucial role in materials science. Its ability to form stable complexes with metals makes it useful in catalysis and polymer chemistry. Researchers have explored its use as a ligand in transition metal catalysis, where it enhances reaction efficiency and selectivity. This application is particularly relevant in industrial processes where high yields and minimal byproducts are desired.

The synthesis of (4-chlorophenyl) 4-methylbenzenesulfonate involves well-established organic reactions, including sulfonylation and chlorination processes. Advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making it more accessible for industrial use. For instance, greener solvent systems and catalytic processes have been developed to minimize environmental impact while maintaining high reaction yields.

Ongoing research continues to uncover new applications for (4-chlorophenyl) 4-methylbenzenesulfonate across various fields. Its unique structural features make it a valuable building block for complex molecules, while its reactivity allows for diverse chemical modifications. As our understanding of its properties grows, so too does its potential to contribute to scientific and technological advancements.